Cas no 77223-58-6 (N-Benzyl-N-methylpentan-1-amine)

• Product Name: N-Benzyl-N-methylpentan-1-amine
• CAS No: 77223-58-6
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 4182112
• PubChem ID: 10976320
• Update Time: 2025-08-03

N-Benzyl-N-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-methyl-N-pentyl-
• Ibandronate Sodium Impurity 6
• N-Benzyl-N-methylpentan-1-amine
• Ibandronate Sodium Impurity 16
• 77223-58-6
• N-methyl N-pentyl benzylamine
• Benzenemethanamine, N-methyl-N-pentyl- (9CI, ACI); N-Methyl-N-pentylbenzenemethanamine (ACI)
• N-methyl N-pentyl benzyl amine
• SCHEMBL2749362

• Inchi： 1S/C13H21N/c1-3-4-8-11-14(2)12-13-9-6-5-7-10-13/h5-7,9-10H,3-4,8,11-12H2,1-2H3
• InChI Key： UFSKFPGJTHUMBE-UHFFFAOYSA-N
• SMILES： C1(CN(C)CCCCC)=CC=CC=C1

Computed Properties

• Exact Mass: 191.167399674Da
• Monoisotopic Mass: 191.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

N-Benzyl-N-methylpentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Benzyl-N-methylpentan-1-amine

N-Benzyl-N-methylpentan-1-amine: A Comprehensive Overview

N-Benzyl-N-methylpentan-1-amine, also known by its CAS number 77223-58-6, is a versatile organic compound with significant applications in various industries. This compound is a primary amine derivative, characterized by its unique structure that combines a benzyl group with a pentanamine backbone. The molecule's structure allows it to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of more complex compounds.

The synthesis of N-Benzyl-N-methylpentan-1-amine typically involves multi-step processes, including alkylation and amidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to enhance the yield and purity of this compound. These innovations not only improve the economic viability of production but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, N-Benzyl-N-methylpentan-1-amine is widely used as an intermediate in the pharmaceutical industry. Its ability to form stable bonds with other functional groups makes it ideal for the synthesis of bioactive molecules, including antibiotics and antiviral agents. Additionally, this compound finds application in agrochemicals, where it serves as a precursor for herbicides and insecticides. The versatility of this molecule is further highlighted by its role in the production of specialty chemicals, such as surfactants and corrosion inhibitors.

Recent studies have focused on the optimization of reaction conditions to improve the selectivity and efficiency of processes involving N-Benzyl-N-methylpentan-1-amine. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality. Such advancements underscore the importance of continuous innovation in chemical synthesis to meet the evolving needs of various industries.

From a toxicological perspective, understanding the safety profile of N-Benzyl-N-methylpentan-1-amine is crucial for its safe handling and use. Recent research has evaluated its acute and chronic toxicity profiles, with findings indicating that proper safety protocols must be followed during storage and handling. These studies emphasize the importance of adhering to established safety guidelines to minimize potential risks associated with this compound.

In conclusion, N-Benzyl-N-methylpentan-1-amine (CAS No. 77223-58-6) is a critical compound with diverse applications across multiple sectors. Its structural versatility, coupled with ongoing advancements in synthesis techniques, ensures its continued relevance in both academic research and industrial production. As industries increasingly prioritize sustainability and efficiency, further innovations in the synthesis and application of this compound are expected to drive future developments.